Cas no 7535-00-4 ((2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal)

(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal structure
7535-00-4 structure
Product Name:(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
CAS No:7535-00-4
MF:C6H13NO5
MW:179.171122312546
CID:563694
PubChem ID:2794221
Update Time:2025-04-19

(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
    • D-GALACTOSAMINE
    • D-Galactose,2-amino-2-deoxy-
    • 2-amino-2-deoxy-D-galactose
    • 2-amino-2-deoxygalactose
    • 2-amino-D-2-deoxy-galactose
    • C02262
    • d-2-amino-2-deoxygalactose
    • D-Chondrosamine
    • galactosamine
    • SCHEMBL28730
    • D-GALACTOSAMINE [MI]
    • 1948-54-5
    • D-Galactosamine (hydrochloride)
    • D-Galactose, 2-amino-2-deoxy-
    • Q27127187
    • E7DFEAD0-4834-4228-A944-5E205E9744E6
    • 7535-00-4
    • Epitope ID:137473
    • aldehydo-D-galactosamine
    • 4Y6R29688W
    • AKOS006281393
    • Galactose, 2-amino-2-deoxy-
    • CHEBI:60313
    • EN300-1698688
    • D-(+)-GALACTOSAMINE
    • rel-(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal
    • MDL: MFCD01941613
    • Inchi: 1S/C6H13NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h1,3-6,9-12H,2,7H2/t3-,4+,5+,6-/m0/s1
    • InChI Key: FZHXIRIBWMQPQF-KCDKBNATSA-N
    • SMILES: O[C@@H]([C@@H](CO)O)[C@@H]([C@H](C=O)N)O

Computed Properties

  • Exact Mass: 179.079
  • Monoisotopic Mass: 179.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.563
  • Melting Point: 185 °C
  • Boiling Point: 449.9°C at 760 mmHg
  • Flash Point: 225.9°C
  • Refractive Index: 1.6
  • PSA: 124.01000
  • LogP: -2.71210

(2R,3R,4R,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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